Cas no 111077-41-9 (Benzoic acid, 4-methyl-, 1-pyrenylmethyl ester)

• Product Name: Benzoic acid, 4-methyl-, 1-pyrenylmethyl ester
• CAS No: 111077-41-9
• MF: C₂₅H₁₈O₂
• MW: 350.409226894379
• CID: 1202767
• PubChem ID: 13740814
• Update Time: 2025-04-20

Benzoic acid, 4-methyl-, 1-pyrenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 1-pyrenylmethyl ester
• pyren-1-ylmethyl 4-methylbenzoate
• (PYREN-1-YL)METHYL 4-METHYLBENZOATE
• DTXSID20548136
• 111077-41-9

• Inchi： 1S/C25H18O2/c1-16-5-7-20(8-6-16)25(26)27-15-21-12-11-19-10-9-17-3-2-4-18-13-14-22(21)24(19)23(17)18/h2-14H,15H2,1H3
• InChI Key： UROPXYRZSYRKEO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)CC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 350.13074
• Monoisotopic Mass: 350.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3